Cas no 1214364-05-2 (2-(2-Fluorophenyl)-5-methoxybenzoic acid)

• Product Name: 2-(2-Fluorophenyl)-5-methoxybenzoic acid
• CAS No: 1214364-05-2
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD14699828
• CID: 2622321
• PubChem ID: 46312911
• Update Time: 2025-10-28

2-(2-Fluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD14699828
• 2-(2-Fluorophenyl)-5-methoxybenzoic acid, 95%
• AKOS006090385
• DTXSID10673385
• 1214364-05-2
• 2'-Fluoro-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-FLUOROPHENYL)-5-METHOXYBENZOIC ACID
• 2-(2-Fluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD14699828
• Inchi： 1S/C14H11FO3/c1-18-9-6-7-10(12(8-9)14(16)17)11-4-2-3-5-13(11)15/h2-8H,1H3,(H,16,17)
• InChI Key： WZSFFHBQBVJVHK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-Fluorophenyl)-5-methoxybenzoic acid

Compound CAS No. 1214364-05-2: 2-(2-Fluorophenyl)-5-methoxybenzoic Acid

The compound 2-(2-Fluorophenyl)-5-methoxybenzoic acid (CAS No. 1214364-05-2) is a biologically active organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising bioactivity profiles, making it a subject of extensive research in recent years.

Chemical Structure and Properties: The molecule consists of a benzoic acid core with two substituents: a fluorophenyl group at the 2-position and a methoxy group at the 5-position. This substitution pattern contributes to its hydrophobicity and electronic properties, which are critical for its interaction with biological targets. The presence of the fluorine atom introduces additional electronic effects, enhancing the compound's stability and bioavailability.

Synthesis and Optimization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(2-Fluorophenyl)-5-methoxybenzoic acid. Researchers have explored various routes, including Suzuki coupling reactions and Friedel-Crafts acylation, to optimize the synthesis process. These methods not only improve yield but also ensure high purity, which is essential for subsequent biological evaluations.

Pharmacological Activity: Studies have demonstrated that 2-(2-Fluorophenyl)-5-methoxybenzoic acid exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have shown its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has been found to scavenge free radicals effectively, suggesting its potential as an adjunct therapy for oxidative stress-related diseases.

Bioavailability and Metabolism: The pharmacokinetic profile of 2-(2-Fluorophenyl)-5-methoxybenzoic acid has been investigated in preclinical models. Results indicate moderate oral bioavailability, with favorable absorption characteristics in the gastrointestinal tract. Metabolism studies reveal that the compound undergoes phase II conjugation pathways, primarily forming glucuronide conjugates, which enhances its excretion and reduces systemic toxicity.

Therapeutic Applications: Given its unique pharmacological properties, 2-(2-Fluorophenyl)-5-methoxybenzoic acid holds promise in treating various inflammatory disorders, including arthritis, neurodegenerative diseases, and cardiovascular conditions. Preclinical studies have highlighted its potential as a novel therapeutic agent with fewer side effects compared to conventional treatments.

Recent Research Findings: A groundbreaking study published in 2023 revealed that 2-(2-Fluorophenyl)-5-methoxybenzoic acid exerts selective anti-tumor activity by targeting specific oncogenic pathways. This discovery has opened new avenues for its application in cancer therapy. Furthermore, ongoing clinical trials are evaluating its efficacy in managing chronic inflammatory conditions, with preliminary results showing significant symptom alleviation.

In conclusion, CAS No. 1214364-05-2 (2-(2-Fluorophenyl)-5-methoxybenzoic acid) represents a promising candidate in drug development due to its versatile biological activities and favorable pharmacokinetic properties. As research continues to uncover its full therapeutic potential, this compound is poised to make a significant impact in the field of medicine.